Cas no 1261657-84-4 (3-Methyl-4-(3-trifluoromethoxyphenyl)benzoic acid)

• Product Name: 3-Methyl-4-(3-trifluoromethoxyphenyl)benzoic acid
• CAS No: 1261657-84-4
• MF: C₁₅H₁₁F₃O₃
• MW: 296.241255044937
• MDL: MFCD18322397
• CID: 2761298
• PubChem ID: 53228227
• Update Time: 2025-10-29

3-Methyl-4-(3-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322397
• 1261657-84-4
• 3-Methyl-4-(3-trifluoromethoxyphenyl)benzoic acid, 95%
• 3-METHYL-4-(3-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
• DTXSID50691760
• 2-Methyl-3'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid
• 3-Methyl-4-(3-trifluoromethoxyphenyl)benzoic acid

• MDL： MFCD18322397
• Inchi： 1S/C15H11F3O3/c1-9-7-11(14(19)20)5-6-13(9)10-3-2-4-12(8-10)21-15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key： MOKXQERUOFFWJH-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1C)(F)F

Computed Properties

• Exact Mass: 296.06602869Da
• Monoisotopic Mass: 296.06602869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-Methyl-4-(3-trifluoromethoxyphenyl)benzoic acid

Exploring the Versatile Applications of 3-Methyl-4-(3-trifluoromethoxyphenyl)benzoic acid (CAS No. 1261657-84-4) in Modern Chemistry

In the ever-evolving field of organic chemistry, 3-Methyl-4-(3-trifluoromethoxyphenyl)benzoic acid (CAS No. 1261657-84-4) has emerged as a compound of significant interest. This aromatic carboxylic acid, characterized by its unique trifluoromethoxy and methyl substituents, plays a pivotal role in pharmaceutical research, material science, and agrochemical development. Its molecular structure, combining a benzoic acid core with a 3-trifluoromethoxyphenyl group, offers remarkable versatility in synthetic applications.

The compound's CAS number 1261657-84-4 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. With the growing demand for fluorinated compounds in drug discovery, 3-Methyl-4-(3-trifluoromethoxyphenyl)benzoic acid has gained attention for its potential as a building block in medicinal chemistry. Researchers are particularly interested in how its trifluoromethoxy group influences biological activity and metabolic stability, addressing current challenges in developing more effective pharmaceuticals.

Recent studies highlight the compound's relevance in addressing contemporary health concerns. The 3-trifluoromethoxyphenyl moiety, known for its lipophilicity and electronic effects, makes this derivative valuable in designing novel therapeutic agents. This aligns with current trends in personalized medicine and targeted drug delivery systems, where researchers seek compounds with optimized pharmacokinetic properties. The methyl group at the 3-position further enhances the molecule's stability, making it attractive for long-acting formulations.

From an industrial perspective, 3-Methyl-4-(3-trifluoromethoxyphenyl)benzoic acid demonstrates excellent potential in specialty chemical applications. Its thermal stability and unique electronic properties make it suitable for advanced material development, particularly in electronic displays and organic semiconductors. The growing market for flexible electronics and energy-efficient devices has increased demand for such fluorinated aromatic compounds, positioning CAS 1261657-84-4 as a valuable intermediate.

The synthesis and optimization of 3-Methyl-4-(3-trifluoromethoxyphenyl)benzoic acid continue to be active areas of research. Modern green chemistry approaches focus on developing more sustainable production methods for this compound, addressing environmental concerns while maintaining high purity standards. These efforts respond to the chemical industry's increasing emphasis on eco-friendly processes and reduced carbon footprints.

Analytical characterization of 1261657-84-4 reveals interesting spectroscopic properties that facilitate quality control in manufacturing. The distinct NMR signatures of the trifluoromethoxy group and the aromatic protons provide reliable markers for compound identification, crucial for regulatory compliance and batch consistency in pharmaceutical applications.

Looking forward, the applications of 3-Methyl-4-(3-trifluoromethoxyphenyl)benzoic acid are expected to expand into emerging fields such as bioimaging and diagnostic agents. The compound's fluorescence properties, combined with its metabolic stability, make it a candidate for developing new contrast agents and molecular probes. This potential aligns with the growing diagnostic imaging market and the need for more precise medical tools.

In conclusion, 3-Methyl-4-(3-trifluoromethoxyphenyl)benzoic acid (CAS No. 1261657-84-4) represents a versatile chemical entity with broad applications across multiple industries. Its unique structural features, including the methyl group and 3-trifluoromethoxyphenyl substituent, contribute to its growing importance in cutting-edge research and industrial applications. As scientific understanding of fluorinated compounds deepens, this molecule will likely play an increasingly significant role in addressing contemporary challenges in healthcare, materials science, and sustainable chemistry.